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Cat. No.: B1175087 Get Quote

For researchers and drug development professionals investigating the crucial role of the cyclin-

dependent kinase inhibitor 1B (CDKN1B), also known as p27Kip1, selecting the right antibody

is paramount for generating reliable and reproducible data. This guide provides a

comprehensive side-by-side comparison of commercially available CDKN1B antibodies,

summarizing their performance across various applications and providing detailed experimental

protocols to support your research needs.

CDKN1B Signaling Pathway
The CDKN1B protein is a critical negative regulator of the cell cycle. It primarily functions by

binding to and inhibiting the activity of cyclin-dependent kinase (CDK) complexes, particularly

cyclin E-CDK2 and cyclin D-CDK4. This inhibition prevents the phosphorylation of key

substrates required for the transition from the G1 to the S phase of the cell cycle, effectively

halting cell proliferation. The expression and stability of CDKN1B are tightly regulated by

various signaling pathways, and its degradation is a prerequisite for cells to enter the

proliferative state.
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To cite this document: BenchChem. [A Researcher's Guide to CDKN1B Antibodies: A Side-
by-Side Comparison]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175087#a-side-by-side-comparison-of-available-
cdkn1b-antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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